Cas no 2694729-46-7 (4-{4-(4-methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide)

• Product Name: 4-{4-(4-methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide
• CAS No: 2694729-46-7
• MF: C₁₆H₁₆N₄O₄S₃
• MW: 424.517639160156
• CID: 6170729
• PubChem ID: 165947606
• Update Time: 2025-06-08

4-{4-(4-methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-{4-(4-methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide
• EN300-28338585
• 2694729-46-7
• 4-{[4-(4-methanesulfonamidophenyl)-1,3-thiazol-2-yl]amino}benzene-1-sulfonamide

• Inchi： 1S/C16H16N4O4S3/c1-26(21,22)20-13-4-2-11(3-5-13)15-10-25-16(19-15)18-12-6-8-14(9-7-12)27(17,23)24/h2-10,20H,1H3,(H,18,19)(H2,17,23,24)
• InChI Key： NKFWFFQSZPQAKB-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1=CSC(=N1)NC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 424.03336853g/mol
• Monoisotopic Mass: 424.03336853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 176Ų

Additional information on 4-{4-(4-methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide

Introduction to 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide (CAS No. 2694729-46-7)

4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide, with the CAS number 2694729-46-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of thiazoles and sulfonamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The core structure of 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide consists of a thiazole ring linked to a sulfonamide group. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which are crucial for its biological activity. The sulfonamide group, on the other hand, is known for its ability to form hydrogen bonds and interact with various biological targets, making it an important functional group in drug design.

Recent studies have highlighted the potential of 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide in treating inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide has also shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-cancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression. Additionally, the compound has been shown to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy.

The pharmacokinetic properties of 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide have also been extensively studied. In vivo experiments using animal models have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics make it an attractive candidate for further clinical development.

In terms of safety and toxicity, preliminary studies have indicated that 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide is well-tolerated at therapeutic doses. However, further investigations are needed to fully assess its long-term safety and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in human subjects.

The synthetic route for 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide involves several steps, including the formation of the thiazole ring and the introduction of the sulfonamide group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In conclusion, 4-{4-(4-Methanesulfonamidophenyl)-1,3-thiazol-2-ylamino}benzene-1-sulfonamide (CAS No. 2694729-46-7) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation in both preclinical and clinical settings. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.